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Compound of Interest

Compound Name: H-DL-Cys.HCl

Cat. No.: B555959 Get Quote

Technical Support Center: DL-Cysteine
Hydrochloride
This guide provides comprehensive information on the safe handling and disposal of DL-

Cysteine hydrochloride for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
1. What is DL-Cysteine hydrochloride and what are its primary hazards?

DL-Cysteine hydrochloride is a salt of the amino acid cysteine. It is a white to off-white

crystalline powder.[1] The primary hazards associated with DL-Cysteine hydrochloride are:

Skin Irritation: Causes skin irritation.[2][3][4][5]

Serious Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

2. What are the proper storage conditions for DL-Cysteine hydrochloride?

Store in a cool, dry, and well-ventilated area. Keep the container tightly closed and protect it

from light, moisture, and air. The recommended storage temperature is between 15–25 °C. It is

stable at low temperatures (below 0°C) for long-term storage.
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3. What personal protective equipment (PPE) is required when handling DL-Cysteine

hydrochloride?

To ensure safety, the following PPE is recommended:

Eye/Face Protection: Wear safety goggles with side protection.

Hand Protection: Wear impervious gloves, such as nitrile rubber.

Skin and Body Protection: Wear a lab coat, overalls, and safety shoes/boots to avoid skin

contact.

Respiratory Protection: In case of dust formation, use a particulate respirator.

4. What should I do in case of accidental exposure?

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek medical attention.

After Skin Contact: Wash the affected area with plenty of water. If skin irritation occurs, get

medical advice. Take off contaminated clothing and wash it before reuse.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

After Ingestion: Rinse mouth. Call a doctor if you feel unwell.

5. How should I handle a spill of DL-Cysteine hydrochloride?

For spills, immediately:

Ensure the area is well-ventilated and wear appropriate PPE.

Avoid generating dust.

For dry spills, use dry clean-up procedures. Sweep or vacuum the material and place it in a

sealed container for disposal. Use non-sparking tools.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For wet spills, absorb the material with an inert absorbent (e.g., sand, vermiculite) and place

it in a labeled container for disposal.

Wash the spill area with large amounts of water and prevent runoff into drains.

Troubleshooting Guides
Issue: The DL-Cysteine hydrochloride powder appears discolored or clumpy.

Possible Cause: This may indicate moisture absorption or degradation. DL-Cysteine

hydrochloride is sensitive to moisture and air.

Solution: Do not use the product if its appearance has changed significantly. Store the

chemical in a dry place and ensure the container is always tightly sealed after use.

Issue: I am observing unexpected results in my experiment after using DL-Cysteine

hydrochloride.

Possible Cause 1: Purity and Stability. The compound can oxidize over time, especially in

solution at neutral or basic pH, forming cystine.

Solution 1: Use freshly prepared solutions. Stock solutions are more stable at an acidic pH.

Possible Cause 2: Incompatibilities. DL-Cysteine hydrochloride is incompatible with strong

oxidizing agents and some metals.

Solution 2: Review your experimental protocol to ensure no incompatible substances are

being used.

Data Presentation
Table 1: Physical and Chemical Properties
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Property Value

Appearance White to off-white crystalline powder

Molecular Formula C₃H₇NO₂S·HCl·H₂O (monohydrate)

Solubility

Soluble in water (50 mg/ml), yielding a clear,

colorless solution. Also soluble in ammonia and

acetic acid.

Storage Temperature 15–25 °C

Stability
Stable under recommended storage conditions,

but sensitive to light, moisture, and air.

Table 2: Toxicological Data

Metric Value Species

LD50 (Oral) >2,000 mg/kg bw Rat

Experimental Protocols
Protocol 1: Standard Handling Procedure

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible. Work in a well-ventilated area or under a chemical fume hood.

Personal Protective Equipment: Don appropriate PPE, including safety goggles, nitrile

gloves, and a lab coat.

Weighing and Transfer: Minimize dust generation during weighing and transfer. Use a

spatula to handle the solid material.

Solution Preparation: When dissolving, add the solid to the solvent slowly to avoid splashing.

The product is soluble in water.

Post-Handling: After handling, wash hands thoroughly. Clean all equipment and the work

area.
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Protocol 2: Waste Disposal Procedure
Waste Characterization: DL-Cysteine hydrochloride waste should be treated as hazardous

chemical waste.

Containerization: Collect waste material in a designated, properly labeled, and sealed

container. Do not mix with incompatible waste streams.

Disposal: Dispose of the waste through a licensed professional waste disposal service. Do

not dispose of it down the drain or with household garbage.

Empty Containers: Triple rinse empty containers with a suitable solvent. Collect the rinsate

as hazardous waste.

Visualizations
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Spill Occurs

Don Appropriate PPE
(Goggles, Gloves, Respirator)

Assess Spill Size

Small Dry/Wet Spill

Small

Large Spill

Large

Dry Cleanup:
Sweep or vacuum spill.
Use non-sparking tools.

Dry Spill

Wet Cleanup:
Use inert absorbent material.

Wet Spill

Evacuate Area
& Contact Emergency Response

Place in a sealed, labeled
waste container.

Decontaminate Spill Area
with plenty of water.

Dispose as Hazardous Waste
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Waste Generated
(DL-Cysteine hydrochloride)

What is the form of the waste?

Unused/Contaminated Solid

Solid

Aqueous Solution

Liquid

Contaminated Labware
(Gloves, Pipette Tips, etc.)

Labware

Collect in a sealed, labeled
hazardous waste container.

Collect in a sealed, labeled
hazardous waste container.

Place in a designated, sealed
hazardous waste container.

Arrange for disposal by a
licensed waste management service.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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